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Compound Name: FLAC6

Cat. No.: B8069999 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a comprehensive guide for the preparation, storage, and quality

control of stock solutions of FLAC6, a fluorinated detergent essential for the solubilization and

functional stabilization of membrane proteins. Adherence to these protocols will ensure the

consistency and reliability of experimental results. The primary recommended solvent for

FLAC6 is dimethyl sulfoxide (DMSO), based on available stability data.

Introduction to FLAC6
FLAC6 is a non-ionic, fluorinated detergent designed for the extraction and stabilization of

membrane proteins in their native and functional state. Its unique properties make it a valuable

tool in structural biology, functional proteomics, and drug discovery, particularly for challenging

targets such as G protein-coupled receptors (GPCRs) and transporters. Proper preparation of

FLAC6 stock solutions is a critical first step for its successful application in downstream

experiments.

Quantitative Data Summary
For ease of use and accurate preparation of FLAC6 solutions, key quantitative data are

summarized in the table below.
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Property Value Source

CAS Number 2820046-26-0 N/A

Molecular Weight (MW) 717.43 g/mol N/A

Recommended Solvent Dimethyl Sulfoxide (DMSO) N/A

Stock Solution Storage (in

DMSO)

2 weeks at 4°C or 6 months at

-80°C
N/A

Appearance White to off-white solid N/A

Experimental Protocols
Materials and Equipment

FLAC6 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom tubes (e.g., 1.5 mL, 15 mL, 50 mL)

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves

Protocol for Preparing a 100 mM FLAC6 Stock Solution
in DMSO
This protocol describes the preparation of a 100 mM stock solution of FLAC6 in DMSO. This

concentration is a common starting point and can be diluted to the desired working

concentration for specific applications.
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Safety Precautions: Before handling, consult the Safety Data Sheet (SDS) for FLAC6 and

DMSO. Work in a well-ventilated area, preferably a chemical fume hood. Wear appropriate

PPE.

Calculation: To prepare a 100 mM stock solution, calculate the required mass of FLAC6
using the following formula: Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight (

g/mol ) For example, to prepare 1 mL of a 100 mM solution: Mass (mg) = 100 mmol/L x

0.001 L x 717.43 g/mol x 1000 mg/g = 71.74 mg

Weighing: Accurately weigh the calculated amount of FLAC6 powder using a calibrated

analytical balance.

Dissolution: a. Transfer the weighed FLAC6 powder into a sterile conical tube of appropriate

volume. b. Add the calculated volume of anhydrous DMSO to the tube. c. Tightly cap the

tube and vortex thoroughly until the FLAC6 is completely dissolved. The solution should be

clear and free of any visible particulates. Gentle warming (e.g., in a 37°C water bath) may be

used to aid dissolution if necessary, but avoid excessive heat.

Aliquoting and Storage: a. Aliquot the stock solution into smaller, single-use volumes in

sterile microcentrifuge tubes. This minimizes freeze-thaw cycles which can affect the stability

of the solution. b. Clearly label each aliquot with the compound name (FLAC6),

concentration (100 mM), solvent (DMSO), and the date of preparation. c. For short-term

storage, aliquots can be kept at 4°C for up to two weeks. For long-term storage, store

aliquots at -80°C for up to six months.

Considerations for Alternative Solvents
While DMSO is the recommended solvent based on available stability data, researchers may

need to use alternative solvents for specific experimental reasons.

Aqueous Buffers (e.g., Water, PBS): The solubility of FLAC6 in aqueous solutions has not

been extensively documented. Fluorinated compounds can have limited water solubility. If an

aqueous stock solution is required, it is recommended to first prepare a high-concentration

stock in DMSO and then dilute it into the desired aqueous buffer immediately before use.

Observe the solution for any signs of precipitation.
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Ethanol: The solubility of FLAC6 in ethanol is not specified in the available literature. If

ethanol is the desired solvent, small-scale solubility tests should be performed before

preparing a large-volume stock solution.

Note: When using any alternative solvent, it is crucial to perform validation experiments to

ensure the stability and efficacy of the FLAC6 solution for the intended application.

Quality Control
Routine quality control of FLAC6 stock solutions is essential to ensure the reproducibility of

experiments.

Parameter Method Acceptance Criteria

Visual Inspection Direct observation

The solution should be clear,

colorless, and free of any

visible particulates or

precipitates.

Concentration Verification Refractive Index Measurement

The measured refractive index

should be consistent with a

standard curve of known

FLAC6 concentrations in the

same solvent.[1][2][3][4][5]

This provides a rapid and

accurate method for

concentration determination.

Purity Assessment Visual Inspection

The absence of visible

contaminants is a primary

indicator of purity for routine

use. For more stringent

applications, analytical

techniques may be employed.

Visualizations
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Experimental Workflow for FLAC6 Stock Solution
Preparation

Preparation Quality Control Storage

Start Calculate Mass of FLAC6 Weigh FLAC6 Dissolve in DMSO Vortex to Homogenize Visual Inspection Concentration Check (Optional) Aliquot into Single-Use Tubes

If concentration check is skipped

Store at 4°C or -80°C Ready for Use

Primary QC

Secondary QC (Optional)

Prepared FLAC6 Stock Solution

Clear and Colorless?

Free of Particulates?

Yes

FAIL: Discard and Reprepare

No

Refractive Index Matches Standard?

Yes

PASS: Ready for Use

If secondary QC is skipped No

Yes No
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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